Cas no 220780-53-0 (5-Isoxazolecarboxaldehyde,3-chloro-)

• Product Name: 5-Isoxazolecarboxaldehyde,3-chloro-
• CAS No: 220780-53-0
• MF: C₄H₂ClNO₂
• MW: 131.517179965973
• CID: 244028
• PubChem ID: 15479607
• Update Time: 2025-04-19

5-Isoxazolecarboxaldehyde,3-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-chloro-
• 3-chloro-1,2-oxazole-5-carbaldehyde
• 3-CHLORO-5-ISOXAZOLECARBOXALDEHYDE
• 5-Isoxazolecarboxaldehyde, 3-chloro- (9CI)
• 220780-53-0
• 5-Isoxazolecarboxaldehyde,3-chloro-(9ci)
• 3-chloro-5-isoxazolecarbaldehyde

• Inchi： 1S/C4H2ClNO2/c5-4-1-3(2-7)8-6-4/h1-2H
• InChI Key： PSJWKHYVHBXVQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)ON=1

Computed Properties

• Exact Mass: 130.97746
• Monoisotopic Mass: 130.9774060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 245.6±20.0 ºC (760 Torr),
• Flash Point: 102.3±21.8 ºC,
• Solubility: Slightly soluble (9.7 g/l) (25 º C),
• PSA: 43.1